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Compound of Interest

Dimethyl 2,6-
Compound Name: )
naphthalenedicarboxylate

Cat. No.: B1345185

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl 2,6-naphthalenedicarboxylate (DM-2,6-NDC) is an aromatic ester primarily utilized
as a monomer in the synthesis of high-performance polyesters, most notably polyethylene
naphthalate (PEN). Its rigid bicyclic aromatic structure imparts superior thermal, mechanical,
and barrier properties to the resulting polymers compared to their terephthalate-based
counterparts. While its principal application lies in materials science, the naphthalene scaffold
is a recurring motif in medicinal chemistry, suggesting potential, albeit underexplored,
relevance in drug discovery and development. This guide provides a detailed overview of the
technical data and experimental protocols associated with DM-2,6-NDC.

Chemical Identity

Property Value

CAS Number 840-65-3[1]

Molecular Formula C14H1204[2]

Molecular Weight 244.24 g/mol [1]

IUPAC Name dimethyl naphthalene-2,6-dicarboxylate[2]
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Synonyms:

o Dimethyl naphthalene-2,6-dicarboxylate[2]

2,6-Dicarbomethoxynaphthalene

Naphthalene-2,6-dicarboxylic acid, dimethyl ester
e NDC

ndcm

Physicochemical Properties

Property Value Source
Melting Point 187-193 °C [1]

Boiling Point > 300 °C OECD SIDS
Density 1.2379 g/cm3 (rough estimate) ChemBK
Vapor Pressure 3.3x10 %4 Paat25°C OECD SIDS
Water Solubility <1 mg/L

log Pow 3.5 OECD SIDS
Form Crystals or white 1]

crystalline/flaky solid

Experimental Protocols

Synthesis of Dimethyl 2,6-Naphthalenedicarboxylate via

Esterification

The industrial synthesis of DM-2,6-NDC is typically achieved through the esterification of 2,6-

naphthalenedicarboxylic acid (2,6-NDA) with methanol. Several methods have been reported,

and the following is a generalized protocol based on patented procedures.

Materials:
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2,6-Naphthalenedicarboxylic acid (2,6-NDA)
Methanol
Catalyst (e.qg., sulfuric acid, sodium tungstate, or molybdenum oxide)[3][4]

Solvent (e.g., trimethyl trimellitate, optionally mixed with methyl benzoate or dimethyl o-
phthalate)[3]

High-pressure reactor with agitation and a distillation setup

Procedure:

A slurry is prepared by mixing 2,6-NDA, an excess of methanol, the chosen solvent, and a
catalytic amount of the selected catalyst.[3] The ratio of reactants and solvent can be
optimized; for instance, a weight ratio of 1:3:3 for 2,6-NDA to trimethyl trimellitate to
methanol has been described.[3]

The slurry is fed into a high-pressure reactor.

The reactor is heated to a temperature ranging from 130°C to 215°C under pressure.[4]
The reaction mixture is continuously agitated for a duration of 3 to 6 hours.[4]

During the reaction, water and unreacted methanol are continuously removed by distillation.

Upon completion, the reaction product is analyzed for the yield of DM-2,6-NDC, which can
reach over 90 mol%.[3][4]

The crude product can be further purified by recrystallization.

Synthesis of Polyethylene Naphthalate (PEN) from
Dimethyl 2,6-Naphthalenedicarboxylate

DM-2,6-NDC is a key monomer for the production of PEN via a two-step melt polymerization

process involving transesterification and subsequent polycondensation.[5]

Materials:
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Dimethyl 2,6-naphthalenedicarboxylate (DM-2,6-NDC)

Ethylene glycol

Transesterification catalyst (e.g., zinc acetate or manganese acetate)[6]
Polycondensation catalyst (e.g., antimony trioxide)[5][6]

Stabilizer (e.g., phosphoric acid)[5]

Polymerization reactor equipped with a stirrer, nitrogen inlet, and vacuum system

Procedure:

Step 1: Transesterification

DM-2,6-NDC and an excess of ethylene glycol are charged into the reactor along with the
transesterification catalyst.[5]

The mixture is heated to a temperature range of 180-260°C under a nitrogen atmosphere.[6]

[7]

Methanol is liberated as a byproduct and removed from the reactor via distillation.[6] This
step results in the formation of bis(2-hydroxyethyl) naphthalate and its oligomers.[5][6]

Step 2: Polycondensation

The polycondensation catalyst and a stabilizer are added to the reactor. The stabilizer helps
to deactivate the transesterification catalyst.

The temperature is gradually increased to 270-300°C, and the pressure is reduced to below
1 Torr.[5][6]

Under these conditions, ethylene glycol is removed, and the molecular weight of the polymer
increases. This process is monitored by the increase in viscosity of the melt.

The reaction is continued until the desired molecular weight of the PEN polymer is achieved.
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Visualized Workflows
Synthesis of Dimethyl 2,6-Naphthalenedicarboxylate
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Caption: Workflow for the synthesis of Dimethyl 2,6-naphthalenedicarboxylate.

Polymerization of DM-2,6-NDC to Polyethylene
Naphthalate (PEN)

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1345185?utm_src=pdf-body
https://www.benchchem.com/product/b1345185?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Monomers & Catalysts

) ) (

) ( )

It Polymerization
\ A4

Transesterification
(180-260°C)

Oligomers

A

yproduct

O«

Byprgduct POWCOW:
P (270-300°C, <1 Torr)

duct & Byproducts v

Click to download full resolution via product page

Caption: Workflow for the synthesis of Polyethylene Naphthalate (PEN).

Toxicological Data

Test Species Result

Acute Oral LD50 Rat > 5000 mg/kg
Acute Dermal LD50 Rat > 2000 mg/kg
Skin Irritation Rabbit Slight irritant
Skin Sensitization Guinea Pig Not a sensitizer

Genotoxicity

In vitro assays

Not genotoxic (with limitations

due to insolubility)
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A 28-day oral toxicity study in rats showed no treatment-related toxic effects.

Relevance to Drug Development

Direct studies on the biological activity or signaling pathways of Dimethyl 2,6-
naphthalenedicarboxylate are not prominent in the current scientific literature. Its primary role
IS as a monomer in polymer synthesis. However, the naphthalene core is a well-established
scaffold in medicinal chemistry, appearing in numerous approved drugs and biologically active
compounds.[8]

Naphthalene derivatives have been investigated for a wide range of therapeutic applications,
including:

o Antimicrobial agents: Naphthalene-based compounds have shown activity against various
bacteria and fungi.[8][9]

o Anti-inflammatory drugs: The non-steroidal anti-inflammatory drug (NSAID) Naproxen
features a naphthaleneacetic acid core.[10]

e Anticancer agents: Certain naphthalene-chalcone derivatives have demonstrated significant
activity against cancer cell lines.[8]

 Antiviral and antihypertensive properties: The naphthalene scaffold has been explored for
these and other activities.[8]

The metabolic fate of naphthalene itself has been studied, revealing pathways involving the
formation of reactive oxygen species, which contribute to its cytotoxicity.[8][11] While DM-2,6-
NDC is not directly implicated in these pathways, the general toxicological profile of
naphthalene-containing compounds is an important consideration for any potential biological
application.

For drug development professionals, DM-2,6-NDC and its parent acid, 2,6-
naphthalenedicarboxylic acid, can be considered as potential starting materials or scaffolds for
the synthesis of novel chemical entities. The dicarboxylate functionality allows for derivatization
to create diverse libraries of compounds for screening.[12]

Conclusion
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Dimethyl 2,6-naphthalenedicarboxylate is a well-characterized chemical with a clearly
defined primary application in the field of polymer science. Its synthesis and polymerization are
well-documented processes. While direct biological data on DM-2,6-NDC is scarce, the
prevalence of the naphthalene scaffold in medicinal chemistry suggests that this and related
compounds could serve as valuable building blocks for the design and synthesis of new
therapeutic agents. Further research would be required to explore any intrinsic biological
activity of DM-2,6-NDC and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Dimethyl 2,6-
Naphthalenedicarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345185#dimethyl-2-6-naphthalenedicarboxylate-
cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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